Cas no 10133-62-7 (2-propenoic Acid, 3,3'-(1,3-phenylene)bis-, Dimethyl Ester (en))

2-propenoic Acid, 3,3'-(1,3-phenylene)bis-, Dimethyl Ester (en) structure
10133-62-7 structure
Product Name:2-propenoic Acid, 3,3'-(1,3-phenylene)bis-, Dimethyl Ester (en)
CAS No:10133-62-7
MF:C14H14O4
MW:246.258564472198
CID:1128876
PubChem ID:5704864
Update Time:2025-04-20

2-propenoic Acid, 3,3'-(1,3-phenylene)bis-, Dimethyl Ester (en) Chemical and Physical Properties

Names and Identifiers

    • 2-propenoic Acid, 3,3'-(1,3-phenylene)bis-, Dimethyl Ester (en)
    • 3-phenoxybenzyl 3-methyl-2-(naphthalen-2-yl)butanoate
    • AC1L4CZ8
    • CTK2F5237
    • m-Phenylen-diacrylsaeure-dimethylester
    • (3-phenoxyphenyl)methyl 3-methyl-2-naphthalen-2-yl-butanoate
    • SureCN11551340
    • 3-phenoxybenzyl 3-methyl-2-(naphthalen-2-yl)butanoate; AC1L4CZ8; CTK2F5237; m-Phenylen-diacrylsaeure-dimethylester; (3-phenoxyphenyl)methyl 3-methyl-2-naphthalen-2-yl-butanoate; SureCN11551340; 112473-83-3;
    • dimethyl m-phenylenediacrylate
    • AKOS004904775
    • 10133-62-7
    • Dimethyl 3,3'-(1,3-phenylene)diacrylate
    • SCHEMBL69618
    • Inchi: 1S/C14H14O4/c1-17-13(15)8-6-11-4-3-5-12(10-11)7-9-14(16)18-2/h3-10H,1-2H3/b8-6+,9-7+
    • InChI Key: OYTKVKMZSNSYBA-CDJQDVQCSA-N
    • SMILES: O(C)C(/C=C/C1C=CC=C(/C=C/C(=O)OC)C=1)=O

Computed Properties

  • Exact Mass: 246.08922
  • Monoisotopic Mass: 246.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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